molecular formula C11H11NO4 B8665807 (4-Nitrophenyl)methyl 2-methylprop-2-enoate CAS No. 21954-99-4

(4-Nitrophenyl)methyl 2-methylprop-2-enoate

Cat. No.: B8665807
CAS No.: 21954-99-4
M. Wt: 221.21 g/mol
InChI Key: ARWSNPDINLVISQ-UHFFFAOYSA-N
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Description

(4-Nitrophenyl)methyl 2-methylprop-2-enoate is a useful research compound. Its molecular formula is C11H11NO4 and its molecular weight is 221.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

21954-99-4

Molecular Formula

C11H11NO4

Molecular Weight

221.21 g/mol

IUPAC Name

(4-nitrophenyl)methyl 2-methylprop-2-enoate

InChI

InChI=1S/C11H11NO4/c1-8(2)11(13)16-7-9-3-5-10(6-4-9)12(14)15/h3-6H,1,7H2,2H3

InChI Key

ARWSNPDINLVISQ-UHFFFAOYSA-N

Canonical SMILES

CC(=C)C(=O)OCC1=CC=C(C=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

From the reaction of 52.3 g (0.5 m) methacryloyl chloride and 76.6 g (0.5 m) of p-nitrobenzyl alcohol and 50.6 g triethylamine was isolated 71.5 g (34.5%) of p-nitrobenzyl methacrylate as pale-yellow crystals, mp--87°-88° C.
Quantity
52.3 g
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reactant
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76.6 g
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reactant
Reaction Step One
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50.6 g
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